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Compound of Interest

Compound Name: 2-Bromo-3,5-difluorophenol

Cat. No.: B1291640 Get Quote

This technical guide provides a concise overview of the key physicochemical properties of 2-
Bromo-3,5-difluorophenol, a halogenated aromatic compound relevant to researchers,

scientists, and professionals in drug development and organic synthesis.

Physicochemical Data
The fundamental molecular attributes of 2-Bromo-3,5-difluorophenol are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value

Molecular Formula C6H3BrF2O[1][2]

Molecular Weight 208.99 g/mol [1][3]

CAS Number 325486-43-9[1][2]

Experimental Applications & Methodologies
While specific, detailed experimental protocols for 2-Bromo-3,5-difluorophenol are proprietary

and depend on the exact application, it is generally utilized as a building block in organic

synthesis. The presence of bromine and fluorine atoms on the phenol ring allows for a variety

of chemical transformations. A generalized workflow for its use in a cross-coupling reaction, a

common application for such halogenated compounds, is outlined below.
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Reactants:
- 2-Bromo-3,5-difluorophenol

- Coupling Partner
- Catalyst (e.g., Palladium)

- Base

Reaction Mixture

1. Combine

Inert Solvent
(e.g., Toluene, THF)

Heating / Stirring
(e.g., 80-120°C)

2. React

Aqueous Workup
& Extraction

3. Quench & Isolate

Purification
(e.g., Column Chromatography)

4. Purify

Final Product

5. Characterize

Click to download full resolution via product page

Caption: Generalized workflow for a cross-coupling reaction.
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Logical Relationship of Physicochemical Properties
The molecular formula and the atomic weights of the constituent atoms directly determine the

molecular weight of the compound. This relationship is fundamental to all chemical analysis

and synthesis.

Molecular Formula
(C6H3BrF2O)
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Caption: Derivation of molecular weight from molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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